Cas no 1343873-06-2 (5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione)
5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione
- BHS102851
- 5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione
-
- Inchi: 1S/C10H9BrN2O3/c1-16-7-3-2-5(4-6(7)11)8-9(14)13-10(15)12-8/h2-4,8H,1H3,(H2,12,13,14,15)
- InChI Key: OZZCENXSOGUGGD-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1C(NC(N1)=O)=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 310
- XLogP3: 1.1
- Topological Polar Surface Area: 67.4
5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione Security Information
- Storage Condition:(BD610748)
5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B422808-10mg |
5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B422808-50mg |
5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B422808-100mg |
5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM494664-1g |
5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 97% | 1g |
$332 | 2023-03-07 | |
| Enamine | EN300-177942-0.05g |
5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 95% | 0.05g |
$182.0 | 2023-09-20 | |
| Enamine | EN300-177942-0.1g |
5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 95% | 0.1g |
$272.0 | 2023-09-20 | |
| Enamine | EN300-177942-0.25g |
5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 95% | 0.25g |
$389.0 | 2023-09-20 | |
| Enamine | EN300-177942-0.5g |
5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 95% | 0.5g |
$613.0 | 2023-09-20 | |
| Enamine | EN300-177942-1.0g |
5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 95% | 1g |
$785.0 | 2023-06-08 | |
| Enamine | EN300-177942-2.5g |
5-(3-bromo-4-methoxyphenyl)imidazolidine-2,4-dione |
1343873-06-2 | 95% | 2.5g |
$1539.0 | 2023-09-20 |
5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione
Introduction to 5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione (CAS No. 1343873-06-2)
5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic compound has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both bromo and methoxy substituents on the phenyl ring, along with the imidazolidine-2,4-dione core, contributes to its versatile reactivity and biological activity.
The compound's molecular structure, featuring a rigid imidazolidine ring system, makes it an attractive scaffold for designing novel therapeutic agents. The 3-Bromo-4-methoxyphenyl moiety introduces electrophilic and nucleophilic sites that can be selectively modified, enabling the synthesis of a diverse array of derivatives. This flexibility is particularly valuable in medicinal chemistry, where structural modifications often fine-tune pharmacological properties such as potency, selectivity, and metabolic stability.
Recent advancements in synthetic methodologies have facilitated the efficient preparation of 5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione, making it more accessible for research purposes. The compound can be synthesized through multi-step reactions involving condensation, cyclization, and functional group transformations. These synthetic routes have been optimized to ensure high yields and purity, which are critical for subsequent biological evaluations.
In the context of pharmaceutical research, 5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione has been explored for its potential as an intermediate in the development of bioactive molecules. Its imidazolidine core is a common pharmacophore found in various drugs targeting different disease mechanisms. For instance, imidazolidine derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The bromo and methoxy substituents further enhance its utility by providing handles for further chemical modifications.
One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the 5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione scaffold into kinase inhibitors, researchers can design molecules with enhanced binding affinity and selectivity. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various kinases, making them promising candidates for further development.
The imidazolidine-2,4-dione moiety itself is known for its ability to form stable complexes with biological targets. This property is particularly useful in designing drugs that require prolonged interaction with their intended receptors or enzymes. Additionally, the presence of both bromo and methoxy groups allows for diverse functionalization strategies, enabling the creation of libraries of compounds for high-throughput screening.
From a computational chemistry perspective, 5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the compound's binding mode and have guided the optimization of its pharmacological properties. For instance, computational analysis has revealed that subtle changes in the substitution pattern can significantly alter the compound's affinity for specific kinases.
The compound's potential extends beyond kinase inhibition. It has also been investigated as a precursor for developing antimicrobial agents. The structural features of 5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione make it a suitable candidate for generating molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that certain derivatives exhibit promising activity against resistant bacterial strains.
In conclusion, 5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione (CAS No. 1343873-06-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable scaffold for designing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to advance and our understanding of biological systems deepens, this compound is likely to play an increasingly important role in drug discovery and development.
1343873-06-2 (5-(3-Bromo-4-methoxyphenyl)imidazolidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)